![molecular formula C24H25NO5 B6180569 2-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxa-2-azaspiro[3.5]nonan-6-yl)acetic acid CAS No. 2580234-04-2](/img/no-structure.png)
2-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxa-2-azaspiro[3.5]nonan-6-yl)acetic acid
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Description
The compound “2-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxa-2-azaspiro[3.5]nonan-6-yl)acetic acid” is a chemical compound with the linear formula C19H19NO5 . It has a molecular weight of 341.36 .
Molecular Structure Analysis
The molecular structure of this compound includes a fluorene moiety, which is a polycyclic aromatic hydrocarbon composed of three six-membered rings . The compound also contains a methoxy group and a carbonyl group, which are common functional groups in organic chemistry .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 602.6°C at 760 mmHg .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338) .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxa-2-azaspiro[3.5]nonan-6-yl)acetic acid' involves the synthesis of the spirocyclic lactam intermediate, followed by the introduction of the fluorenyl group and the carboxylic acid group.", "Starting Materials": [ "2-oxo-2-phenylethylamine", "2-bromoethanol", "9H-fluorene", "4-bromobenzyl alcohol", "triethylamine", "diisopropylethylamine", "ethyl chloroformate", "sodium hydride", "acetic anhydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "methylene chloride", "ethanol", "water" ], "Reaction": [ "1. Synthesis of the spirocyclic lactam intermediate: 2-oxo-2-phenylethylamine is reacted with 2-bromoethanol in the presence of triethylamine to form the corresponding amino alcohol. This is then treated with ethyl chloroformate and diisopropylethylamine to form the corresponding carbamate. The carbamate is then reacted with 4-bromobenzyl alcohol in the presence of sodium hydride to form the spirocyclic lactam intermediate.", "2. Introduction of the fluorenyl group: The spirocyclic lactam intermediate is reacted with 9H-fluorene in the presence of sodium hydride and acetic anhydride to form the corresponding fluorenyl lactam intermediate.", "3. Introduction of the carboxylic acid group: The fluorenyl lactam intermediate is hydrolyzed with sodium hydroxide to form the corresponding carboxylic acid. The carboxylic acid is then purified by acidification with hydrochloric acid and extraction with methylene chloride. The methylene chloride extract is washed with water and dried over sodium bicarbonate. The solvent is then removed to yield the final product, '2-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxa-2-azaspiro[3.5]nonan-6-yl)acetic acid'." ] } | |
2580234-04-2 | |
Molecular Formula |
C24H25NO5 |
Molecular Weight |
407.5 |
Purity |
95 |
Origin of Product |
United States |
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